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Performance Showdown: BTCA vs. Other
Polycarboxylic Acids in Textile Finishing
A Comparative Guide for Researchers in Textile Science

In the realm of textile finishing, the quest for effective and environmentally friendly crosslinking

agents is perpetual. 1,2,3,4-butanetetracarboxylic acid (BTCA) has emerged as a prominent

formaldehyde-free alternative for imparting wrinkle resistance to cellulosic fabrics. This guide

provides a comprehensive performance evaluation of BTCA against other widely used

polycarboxylic acids, namely citric acid (CA) and maleic acid (MA), supported by experimental

data and detailed methodologies.

At a Glance: Performance Comparison
The efficacy of a crosslinking agent is a balance between desired properties, such as wrinkle

resistance, and the unavoidable impact on the fabric's mechanical strength and aesthetics. The

following table summarizes the quantitative performance of BTCA, citric acid, and maleic acid

on cotton fabric.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b157486?utm_src=pdf-interest
https://www.benchchem.com/product/b157486?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Performance
Metric

BTCA
Citric Acid
(CA)

Maleic Acid
(MA)

Untreated
Cotton

Wrinkle

Recovery Angle

(WRA) (°)

271 ~250-260 245 ~120

Tensile Strength

Retention (%)
~64% ~40-60% ~63% 100%

Whiteness Index

(WI)
56.0

Tends to cause

yellowing
53.58 High

Durability to

Laundering
Good Moderate Moderate N/A

Note: Performance data is compiled from various studies under optimized, yet potentially

different, experimental conditions. Direct comparison should be considered indicative.

Delving into the Data: A Closer Look
Wrinkle Recovery: BTCA consistently demonstrates superior performance in imparting wrinkle

resistance, achieving a high Wrinkle Recovery Angle (WRA).[1] While both citric acid and

maleic acid improve wrinkle resistance compared to untreated cotton, they generally fall short

of the level achieved with BTCA under similar conditions.[1]

Mechanical Strength: A significant drawback of anti-wrinkle treatments is the reduction in the

fabric's tensile and tearing strength.[2] BTCA, while effective in crosslinking, can lead to a

considerable loss in mechanical strength.[2] Studies suggest that maleic acid may offer a

comparable level of strength retention to BTCA.[1] Citric acid's impact on strength can vary, but

significant reductions have been reported.

Aesthetics: The whiteness of the treated fabric is a critical aesthetic parameter. A major

disadvantage of citric acid is its tendency to cause yellowing of the fabric, especially at the high

curing temperatures required for effective crosslinking.[3] BTCA and maleic acid generally

exhibit better performance in maintaining the whiteness of the cotton fabric, though some loss

of whiteness compared to untreated fabric is common.[1]
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The Chemical Mechanism: Crosslinking Cellulose
with BTCA
The effectiveness of BTCA as a crosslinking agent stems from its ability to form stable ester

bonds with the hydroxyl groups of cellulose chains in cotton fibers. This process, catalyzed by

heat and a catalyst such as sodium hypophosphite (SHP), creates a network of crosslinks that

restricts the movement of cellulose chains, thereby imparting wrinkle resistance.

The reaction mechanism proceeds in two main steps:

Anhydride Formation: Upon heating, two adjacent carboxylic acid groups of the BTCA

molecule dehydrate to form a cyclic anhydride intermediate.[4]

Esterification: The highly reactive anhydride then reacts with the hydroxyl groups of the

cellulose polymer to form two ester bonds, effectively creating a crosslink between adjacent

cellulose chains.[4]
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Caption: Chemical crosslinking mechanism of cellulose with BTCA.
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The following are detailed methodologies for the key experiments cited in the performance

evaluation of polycarboxylic acids in textile finishing.

Fabric Treatment: Pad-Dry-Cure Method
This standard procedure is used to apply the finishing agent to the fabric.

Preparation of Finishing Solution:

Dissolve the polycarboxylic acid (e.g., 30-100 g/L of BTCA) and the catalyst (e.g., sodium

hypophosphite, at a 1:1 to 2:1 acid-to-catalyst molar ratio) in deionized water.[5]

Adjust the pH of the solution as required, typically to a mildly acidic level.

Padding:

Immerse the cotton fabric sample in the finishing solution.

Pass the fabric through a laboratory padder (two dips and two nips) to ensure even

application and achieve a specific wet pickup percentage (typically 70-110%).[5]

Drying:

Dry the padded fabric in an oven at a temperature of 80-100°C for 2-10 minutes.[5]

Curing:

Cure the dried fabric in a high-temperature oven. Curing conditions are critical for the

crosslinking reaction and vary depending on the polycarboxylic acid used.

For BTCA: 150-180°C for 1-5 minutes.[5]

For Citric Acid: Typically requires higher temperatures, around 180°C.

For Maleic Acid: Curing is often performed at 160-180°C.

Post-Treatment:
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Rinse the cured fabric thoroughly with water to remove any unreacted chemicals and then

dry.

Performance Evaluation
The following standard test methods are employed to quantify the performance of the finished

fabrics.

Wrinkle Recovery Angle (WRA): AATCC Test Method 66

This method determines the ability of a fabric to recover from wrinkling.

A conditioned fabric specimen is folded and compressed under a specified load for a set

time.

The load is then removed, and the fabric is allowed to recover for a specified period.

The angle of recovery is measured using a protractor. A higher angle indicates better

wrinkle resistance.

Tensile Strength: ASTM D5034 (Grab Test)

This test measures the breaking strength and elongation of a textile fabric.

A fabric specimen of specified dimensions is clamped in the jaws of a tensile testing

machine.

The machine pulls the fabric at a constant rate until it breaks.

The force required to break the fabric is recorded as the tensile strength. The percentage

of strength retained compared to the untreated fabric is then calculated.

Whiteness Index (WI): ASTM E313

This practice provides a number that correlates with the visual perception of whiteness.

A spectrophotometer or colorimeter is used to measure the color coordinates of the fabric

specimen.
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The Whiteness Index is calculated from these measurements using a standard formula. A

higher WI value indicates a whiter fabric.

Start: Untreated Cotton Fabric

Preparation of Finishing Solutions
(BTCA, CA, MA + Catalyst)

Padding
(Two Dips, Two Nips)

Drying
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Curing
(150-180°C)

Rinsing and Drying

Performance Evaluation

Wrinkle Recovery Angle
(AATCC 66)

Tensile Strength
(ASTM D5034)
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(ASTM E313)

End: Comparative Data Analysis
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Caption: Experimental workflow for performance evaluation.

Conclusion
BTCA stands out as a highly effective non-formaldehyde crosslinking agent for imparting

excellent wrinkle resistance to cotton fabrics. However, its higher cost and the associated loss

in mechanical strength are significant considerations. Citric acid presents a more economical

and bio-based alternative, but its propensity to cause fabric yellowing and potentially lower

performance in wrinkle recovery are notable drawbacks. Maleic acid offers a middle ground,

with good wrinkle recovery and strength retention, making it a viable alternative to BTCA. The

choice of the most suitable polycarboxylic acid will ultimately depend on the specific

performance requirements, cost considerations, and aesthetic standards of the final textile

product. Further research into synergistic combinations of these acids and the development of

more efficient catalyst systems may pave the way for even more effective and sustainable

textile finishing solutions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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